BENG“E Safety Operating Guide

Check Availability & Pricing

Quantitative Data & Regulatory Framework

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Diethatyl
CAS No.: 38725-95-0
Cat. No.: B1347031

Get Quote

Diethatyl-ethyl is heavily monitored under the Emergency Planning and Community Right-to-

Know Act (EPCRA) due to its halogenated structure and potential environmental toxicity[1].
Laboratories must track their inventory and disposal metrics to comply with the EPA's Toxic
Release Inventory (TRI) reporting requirements[?2].

Table 1: Diethatyl-Ethyl Quantitative Data & Regulatory Thresholds
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Property | Metric Value Regulatory Context /| Notes
) ) Obsolete pre-emergence
Chemical Name Diethatyl-ethyl o
herbicide.
Primary identifier for
CAS Number 38727-55-8 )
EPA/RCRA labeling.
] Relevant for molarity
Molecular Weight 311.80 g/mol ) ]
calculations in standard prep.
) ] Subject to Form R/ Form A
EPCRA Sec. 313 Status Listed (TRI Chemical) ]
reporting[1].
_ Designates Incineration /
Primary EPA Waste Code M50 / M54

Thermal Treatment[2].

Mechanistic Causality of Disposal Choices

When managing chloroacetanilide herbicides, the presence of the chloroacetyl moiety dictates
the entire downstream waste management strategy.

o Halogenated Segregation: Diethatyl-ethyl must be isolated strictly as a halogenated organic
waste. If mixed with non-halogenated solvents, the entire mixture must be treated as
halogenated. Halogenated waste requires specialized high-temperature incineration
equipped with alkaline scrubbers to neutralize the hydrochloric acid (HCI) gas generated
during combustion. Mixing wastes unnecessarily increases the volume of material requiring
this expensive, specialized treatment.

o Thermal Destruction vs. Chemical Oxidation: While advanced oxidation processes (AOPS),
such as the use of Fenton's reagent (ferric ion and hydrogen peroxide in the presence of
light), have been documented to achieve partial mineralization of aromatic pesticides in
agueous solutions[3], these methods are generally reserved for dilute wastewater treatment.
For neat laboratory standards or concentrated experimental solutions, high-temperature
incineration remains the authoritative standard. Incineration at temperatures exceeding
1000°C ensures the complete cleavage of C-Cl and C-N bonds, preventing the formation of
highly toxic, persistent byproducts such as dioxins or furans.
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Operational Protocol: Self-Validating Disposal
System

This protocol is designed as a self-validating system. Each step includes a verification check to
ensure operational integrity before proceeding to the next phase.

Step 1: Hazard Identification and PPE Selection

» Rationale: Diethatyl-ethyl is an eye irritant and a potential dermal hazard. Protecting the
operator is the first line of defense.

» Action: Don chemical-resistant nitrile gloves (minimum 8 mil thickness recommended for
extended handling), a standard laboratory coat, and splash-proof safety goggles.

 Verification: Inspect gloves for micro-tears using the inflation test prior to handling neat
reference standards.

Step 2: Waste Segregation and Satellite Accumulation

o Rationale: Preventing cross-contamination minimizes the volume of high-cost halogenated
waste and mitigates incompatible chemical reactions.

o Action: Deposit diethatyl-ethyl liquid waste into a dedicated, high-density polyethylene
(HDPE) or amber glass container clearly marked for "Halogenated Organic Waste." Solid
waste (e.g., contaminated pipette tips, weighing boats) must be placed in a separate,
puncture-resistant chemical solid waste bin.

 Verification: Ensure the primary waste container is housed within a secondary containment
tray capable of holding 110% of the primary container's volume. Check the secondary
containment weekly for unexpected pooling or leaks.

Step 3: EPA-Compliant Labeling

o Rationale: Unlabeled or improperly labeled waste triggers immediate Resource Conservation
and Recovery Act (RCRA) violations and poses severe risks to waste brokers.
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» Action: Affix a hazardous waste tag detailing the exact chemical name ("Diethatyl-ethyl"),
CAS Number (38727-55-8), estimated concentration, and the exact date accumulation
began.

 Verification: Cross-reference the label against the laboratory's active Chemical Hygiene Plan
and the product's Safety Data Sheet (SDS) to ensure all hazard pictograms are accurately
represented.

Step 4: Transfer to Waste Broker for Terminal Destruction

o Rationale: Institutional laboratories are typically not equipped for the terminal destruction of
halogenated pesticides.

o Action: Coordinate with your institutional Environmental Health & Safety (EHS) department
or a certified hazardous waste broker to transfer the material. Specify that the waste requires
incineration (EPA Waste Management Code M50 or M54)[2].

 Verification: Retain the signed uniform hazardous waste manifest for a minimum of three
years to satisfy EPCRA and RCRA audit requirements.

Waste Management Workflow Visualization

To streamline EHS training and operational execution, the following diagram maps the critical
path of diethatyl-ethyl from waste generation to terminal mineralization.
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Diethatyl-ethyl laboratory waste segregation and thermal destruction workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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